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Compound of Interest

Compound Name: Caracemide

Cat. No.: B1668298 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds like Caracemide is a critical component of laboratory safety and

environmental responsibility. Adherence to established protocols not only prevents potential

hazards within the workspace but also ensures compliance with regulatory standards. This

guide provides essential, step-by-step information for the safe and effective disposal of

Caracemide.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Caracemide with

appropriate personal protective equipment (PPE). According to its Safety Data Sheet (SDS),

the following precautions should be taken:

Personal Protective Equipment: Wear suitable protective clothing, chemical-impermeable

gloves, and eye/face protection.[1] In case of dust formation, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.

Ventilation: Handle Caracemide in a well-ventilated area to avoid the formation and

inhalation of dust and aerosols.[1]

Handling: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.
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The disposal of Caracemide, as with many chemical compounds used in research, requires a

systematic approach to ensure safety and environmental protection. The Safety Data Sheet for

Caracemide advises to "collect and arrange disposal" and to keep the chemical in "suitable

and closed containers for disposal."[1] Furthermore, it is crucial to "prevent further spillage or

leakage if it is safe to do so" and to ensure that the chemical does not enter drains, as

"discharge into the environment must be avoided."[1]

While the SDS does not specify the exact disposal method, the following general procedures

for chemical waste are recommended. Always consult with your institution's Environmental

Health and Safety (EHS) department and local waste disposal regulations for specific

requirements.

Segregation: Do not mix Caracemide waste with other waste streams unless explicitly

permitted by your EHS department. Incompatible chemicals can react dangerously.

Containerization:

Place solid Caracemide waste in a clearly labeled, sealed, and durable container. The

container should be appropriate for chemical waste and compatible with Caracemide.

Solutions containing Caracemide should be stored in a sealed, leak-proof container, also

clearly labeled with the contents and associated hazards.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name

"Caracemide," and any other hazard warnings as indicated in the SDS.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area

away from incompatible materials. The storage area should have secondary containment to

prevent the spread of any potential leaks.

Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous

waste disposal company to arrange for the collection and proper disposal of the Caracemide
waste. Professional disposal services will ensure the waste is handled in accordance with all

federal, state, and local regulations.

Accidental Release Measures
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In the event of a spill, the following measures should be taken:

Evacuation: Evacuate personnel from the immediate spill area.

Ventilation: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage.[1] Do not allow the chemical to enter

drains.[1]

Cleanup: Collect the spilled material and place it in a suitable, closed container for disposal.

[1] Avoid generating dust.

Quantitative Data Summary
The following table summarizes key quantitative data for Caracemide, as found in its Safety

Data Sheet.

Property Value Reference

Molecular Formula C6H11N3O4 [1]

Molecular Weight 189.17 g/mol [1]

CAS Number 81424-67-1 [1]

Logical Workflow for Caracemide Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Caracemide.
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Caracemide Disposal Workflow

By following these procedures, laboratory professionals can ensure the safe handling and

disposal of Caracemide, thereby protecting themselves, their colleagues, and the environment.

Always prioritize safety and consult with your institution's safety officers for guidance specific to

your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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